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Compound of Interest

Compound Name: ML351

CAS No.: 847163-28-4

Cat. No.: B1676651

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of ML351, a potent and selective inhibitor, to study the

activity of 12/15-Lipoxygenase (12/15-LOX).

Introduction to ML351
ML351 is a cell-permeable, non-toxic naphthyl-oxazole compound that acts as a highly potent

and selective inhibitor of 12/15-lipoxygenase. It is a valuable tool for investigating the role of

12/15-LOX in various physiological and pathological processes, including inflammation,

neurodegeneration, and metabolic diseases.[1][2] ML351 exhibits a mixed-type, reversible, and

non-reductive inhibition mechanism.[3]
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Property Value Reference

Synonym(s)

5-(Methylamino)-2-

(naphthalen-1-yl)oxazole-4-

carbonitrile, 12/15-LOX

Inhibitor, 15-Lipoxygenase-1

Inhibitor

Molecular Formula C₁₅H₁₁N₃O [4]

Molecular Weight 249.27 g/mol [4]

CAS Number 847163-28-4 [4]

Appearance Yellow powder [4]

Solubility DMSO: 100 mg/mL [4]

Storage

Store at 2-8°C, protect from

light. Stock solutions are stable

for up to 3 months at -20°C.

[4][5]

Quantitative Data: Potency and Selectivity of ML351
ML351 demonstrates nanomolar potency against human 12/15-LOX and exhibits excellent

selectivity over other related lipoxygenase and cyclooxygenase enzymes.

Table 1: Inhibitory Potency of ML351 against 12/15-LOX

Enzyme IC₅₀ Reference

Human 12/15-LOX (15-LOX-1) 200 nM [1][3][5][6]

Table 2: Selectivity of ML351 against other LOX and COX Isozymes
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Enzyme IC₅₀
Selectivity Fold (vs.
human 12/15-LOX)

Reference

Human 5-LOX >50 µM >250 [3][5]

Human Platelet 12-

LOX
>100 µM >500 [5]

Human 15-LOX-2 >50 µM >250 [3]

Ovine COX-1
<10% inhibition at 15

µM
Not applicable [5]

Human COX-2
<10% inhibition at 15

µM
Not applicable [5]

Signaling Pathways Involving 12/15-Lipoxygenase
12/15-LOX is a key enzyme in the metabolism of polyunsaturated fatty acids, such as

arachidonic acid and linoleic acid, leading to the production of bioactive lipid mediators. These

mediators are involved in various signaling pathways that regulate inflammation, oxidative

stress, and cell death.
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12/15-Lipoxygenase Signaling Pathway

Cell Membrane Cytoplasm

Polyunsaturated Fatty Acids
(e.g., Arachidonic Acid)

12/15-Lipoxygenase

Hydroperoxyeicosatetraenoic Acids
(12-HpETE, 15-HpETE)

Dioxygenation

Hydroxyeicosatetraenoic Acids
(12-HETE, 15-HETE)

Reduction

Inflammation
(NF-κB, MAPK activation)

Oxidative Stress
(ROS production)

Cell Death
(Apoptosis, Ferroptosis)

Inflammasome Activation
(NLRP3)

Glutathione Peroxidases

ML351

Inhibition
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In Vitro 12/15-LOX Inhibition Assay Workflow

Start

Prepare ML351 dilutions

Prepare assay mixture
(Buffer + ML351 + Substrate)

Add 12/15-LOX to initiate reaction

Measure absorbance at 234 nm

Calculate initial rates and % inhibition

Plot dose-response curve

Determine IC50
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In Vivo Ischemic Stroke Model Workflow

Start

Induce MCAO in mice

Administer ML351 or vehicle

Monitor neurological deficit

Sacrifice and collect brains

TTC staining

Quantify infarct volume

Assess neuroprotection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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